{[1-(4-Methoxybenzoyl)-2,3-dihydro-1H-indol-6-yl]methyl}amine

• IUPAC Name: [6-(aminomethyl)-2,3-dihydroindol-1-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C17H18N2O2/c1-21-15-6-4-14(5-7-15)17(20)19-9-8-13-3-2-12(11-18)10-16(13)19/h2-7,10H,8-9,11,18H2,1H3
• InChI Key: KDBRQVMBDYDDEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCC3=C2C=C(C=C3)CN
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

“{[1-(4-Methoxybenzoyl)-2,3-dihydro-1H-indol-6-yl]methyl}amine” is a chemical compound with the molecular formula C17H18N2O2 and a molecular weight of 282.34. It has gained significant attention from the scientific community due to its potential applications in various fields of research and industry.

Molecular Structure Analysis

The molecular structure of “{[1-(4-Methoxybenzoyl)-2,3-dihydro-1H-indol-6-yl]methyl}amine” consists of a methoxybenzoyl group attached to an indole ring, which is further connected to a methylamine group.

Physical And Chemical Properties Analysis

“{[1-(4-Methoxybenzoyl)-2,3-dihydro-1H-indol-6-yl]methyl}amine” has a molecular weight of 282.34. More detailed physical and chemical properties are not available in the current resources.

Scientific Research Applications

Field: Medicinal Chemistry

• Application Summary : This compound has been used in the synthesis of a diverse series of 4- ( (1-benzyl/phenyl-1 H -1,2,3-triazol-4-yl)methoxy)benzaldehyde analogues.
• Methods of Application : The compound was synthesized in good yield by the click reaction between 4- O -propargylated benzaldehyde and various organic bromides/azides.
• Results or Outcomes : Most of the synthesized compounds exhibited good-to-excellent antimicrobial activity. Some compounds were found to be more potent than ciprofloxacin against B. subtilis, whereas others showed activity comparable to ciprofloxacin against E. coli. Some compounds also showed activity comparable to fluconazole against A. niger.

Field: Drug Discovery

• Application Summary : Indole derivatives have been found in many important synthetic drug molecules, which bind with high affinity to multiple receptors, making them useful in developing new derivatives.
• Methods of Application : Researchers synthesize various scaffolds of indole to screen different pharmacological activities.
• Results or Outcomes : Indole derivatives possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

Field: Organic Chemistry

• Application Summary : “{[1-(4-Methoxybenzoyl)-2,3-dihydro-1H-indol-6-yl]methyl}amine” can be used to synthesize more complex molecules, such as "1-{[1-(4-Methoxybenzoyl)-2,3-dihydro-1H-indol-6-yl]methyl}-3-(3-methoxybenzyl)urea".
• Methods of Application : The compound can be synthesized by various chemical reactions, including the click reaction.
• Results or Outcomes : The synthesized compound can be used for further research and development in various fields.

Field: Pharmacology

• Application Summary : Indole derivatives, including “{[1-(4-Methoxybenzoyl)-2,3-dihydro-1H-indol-6-yl]methyl}amine”, have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.
• Methods of Application : Researchers synthesize various scaffolds of indole to screen different pharmacological activities.
• Results or Outcomes : Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities.

Field: Biochemistry

• Application Summary : Indole derivatives are found in many natural compounds, such as tryptophan. Indole-3-acetic acid is a plant hormone produced by the degradation of tryptophan in higher plants.
• Methods of Application : The indole nucleus is added to medicinal compounds that are biologically active pharmacophores, making it an important heterocyclic compound having broad-spectrum biological activities.
• Results or Outcomes : Derivatives of indole are of wide interest because of their diverse biological and clinical applications.

Safety And Hazards

The safety, risk, hazard, and Material Safety Data Sheet (MSDS) information for “{[1-(4-Methoxybenzoyl)-2,3-dihydro-1H-indol-6-yl]methyl}amine” can be found in chemical databases.